Cas no 99-76-3 (Methyl Paraben)

Methyl Paraben, also known as Methyl Paraben or Methyl Paraben, is a white crystalline powder or colorless crystal, easily soluble in alcohol, ether and acetone, very slightly soluble in water, boiling point 270-280 ℃. It is mainly used as a bactericidal preservative in organic synthesis \ food \ cosmetics \ medicine, and also as a feed preservative Due to its phenolic hydroxyl structure, it has stronger anti-bacterial properties than benzoic acid \ sorbic acid. Its mechanism of action is to destroy the cell membrane of microorganisms, denature proteins in cells, and inhibit the activities of respiratory enzymes and electron transport enzymes of microbial cells< Br>

Methyl Paraben structure

Product Name:Methyl Paraben

CAS No:99-76-3

Molecular Formula:C₈H₈O₃

Molecular Weight:152.1473

MDL:MFCD00002352

CID:35041

PubChem ID:7456

Methyl Paraben Properties

Names and Identifiers

- Methyl 4-hydroxybenzoate
- Methylparaben
- 4-(carbomethoxy)phenol
- 4-HYDROXYBENZOIC ACID METHYL ESTER
- 4-HYDROXYBENZOIC ACID METYL ESTER
- 4-(methoxycarbonyl)phenol
- FEMA 2710
- metaben
- methaben
- methyl butex
- METHYLIS PARAHYDROXYBENZOAS
- Methyl parasept
- METHYL P-HYDROXYBENZOATE
- NIPAGIN
- NIPAGIN PLAIN
- P-HYDROXYBENZOIC ACID METHYL ESTER
- RARECHEM AL BF 0098
- 4-hydroxy-benzoicacimethylester
- Abiol
- Methyl 4-Hydroxybenzoate [for Biochemical Research]
- Methyl 4-Hydroxybenzoate (Methyl Paraben)
- METHYL-4-HYDROXYBENZOATE(AS)
- METHYL-4-HYDROXYBENZOATE(P)
- Methyl-p-hydroxybenzoate
- Methyl-p-hydroxybenzoate Solution
- Methyl 4-hydroxybenzoate solution
- WAKO133-16151
- Methyl 4-hydroxybenzo
- [ "" ]
- Methyl paraben
- Methyl parahydroxybenzoate
- Maseptol
- p-Methoxycarbonylphenol
- p-Carbomethoxyphenol
- Tegosept M
- Metoxyde
- Preserval
- Septos
- Solbrol
- Paridol
- Moldex
- Benzoic acid, 4-hydroxy-, methyl ester
- Methyl chemosept
- Nipagin M
- Aseptoform
- Methylben
- Preserval M
- Solbrol M
- 4-(Metho
- 4-Hydroxybenzoic Acid Methyl Ester
- Methyl Hydroxybenzoate
- 4-hydroxybenzoic_acid_methyl_ester
- MLS001304187
- 4-hydroxy-benzoic_acid_methyl_ester
- SMR000036660
- MLSMR
- MLS001304047
- +Expand
- MDL： MFCD00002352
- InChIKey： LXCFILQKKLGQFO-UHFFFAOYSA-N
- Inchi： 1S/C8H8O3/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5,9H,1H3
- SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O
- BRN： 509801

Computed Properties

Exact Mass: 152.047344g/mol
Surface Charge: 0
XLogP3: 2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 152.047344g/mol
Monoisotopic Mass: 152.047344g/mol
Topological Polar Surface Area: 46.5Å²
Heavy Atom Count: 11
Complexity: 136
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 4
Surface Charge: 0
Molecular Weight: 152.15

Experimental Properties

Odor: Odorless or has faint characteristic odor
LogKoa: 8.57 (Octanol-Air partition coefficient)
Stability Shelf Life: Stable under recommended storage conditions.
Temperature: When heated to decomp it emits acrid smoke and fumes.
Dissociation Constants: pKa = 8.5 (est)
Taste: Slight burning taste
LogP: 1.17880
PSA: 46.53000
Merck: 6107
Refractive Index: 1.4447 (estimate)
Water Partition Coefficient: Slightly soluble in water.
Boiling Point: 280°C(lit.)
Melting Point: 125-128 °C (lit.)
Vapor Pressure: 2.37X10-4 mm Hg at 25 °C (est)
Flash Point: 280°C
FEMA: 2710
Solubility: ethanol: soluble0.1M, clear, colorless
Color/Form: Powder
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
Solubility: It is slightly soluble in water, alcohol, ether, acetone, benzene and carbon tetrachloride.
Freezing Point: 131℃
Sensitiveness: Sensitive to humidity
Density: 1,46g/cm
Odor: Odorless or has faint characteristic odor

Methyl Paraben Security Information

Symbol: GHS07
RTECS：DH2450000
WGK Germany：1
Safety Instruction： S26-S36-S24/25
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 2769
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36/37/38
Signal Word：Warning
TSCA：Yes

Methyl Paraben Customs Data

HS CODE：2918290000
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Methyl Paraben Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB52263-25g	Methyl 4-hydroxybenzoate	99-76-3	98%	25g	$4.00	2024-07-18
Aaron	AR003AC3-25g	Methyl 4-hydroxybenzoate	99-76-3	98%	25g	$4.00	2024-07-18
abcr	AB110341-250 g	Methyl 4-hydroxybenzoate, 99%; .	99-76-3	99%	250 g	€31.40	2023-07-20
Ambeed	A137460-25g	Methyl 4-hydroxybenzoate	99-76-3	98%	25g	$5.0	2024-07-16
Apollo Scientific	OR922886-100g	Methyl 4-hydroxybenzoate	99-76-3	98%	100g	£10.00	2024-05-22
Cooke Chemical	A7680058-1ml	Methyl4-hydroxybenzoate	99-76-3	10mMinDMSO	1ml	RMB 559.20	2023-09-07
Enamine	EN300-15481-0.05g	methyl 4-hydroxybenzoate	99-76-3	95%	0.05g	$19.0	2023-05-03
FUJIFILM	138-18281-50mg	Methyl Parahydroxybenzoate	99-76-3		50mg	JPY 5000	2023-09-15
Life Chemicals	F1908-0119-0.25g	Methyl 4-hydroxybenzoate	99-76-3	95%+	0.25g	$18.0	2023-09-07
S e l l e c k ZHONG GUO	S3985-25mg	Methyl 4-hydroxybenzoate	99-76-3	99.95%	25mg	¥794.72	2023-09-15

Methyl Paraben Synthesis

Synthetic Circuit 1

9005-53-2

99-76-3

41438-18-0

24741-99-9

24677-78-9

2896-60-8

2785-89-9

1515-95-3

876-02-8

697-82-5

620-17-7

618-45-1

579-60-2

576-26-1

527-60-6

527-55-9

526-75-0

496-78-6

496-16-2

488-17-5

452-86-8

271-89-6

134-96-3

121-33-5

120-80-9

108-95-2

108-88-3

108-39-4

105-67-9

100-66-3

100-52-7

100-41-4

95-48-7

93-51-6

90-02-8

90-00-6

88-69-7

71-43-2

Reaction Conditions

1.1 Catalysts: Choline chloride , Imidazole ; 150 °C

Reference

Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism

Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327